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Deuterated Tridecanoic Acid Variants

The table below summarizes key technical data for two commercially available deuterated forms of

Tridecanoic acid, which are commonly used as internal standards or tracers in quantitative analysis [1] [2].

Property Tridecanoic acid-d25 Tridecanoic acid-d2

Synonyms N-Tridecanoic acid-d25 [1] N-Tridecanoic acid-d2 [2]

CAS Number 202529-03-1 [1] 64118-44-1 [2]

Molecular
Formula

C13HD25O2 [1] C13H24D2O2 [2]

Molecular
Weight

239.50 g/mol [1] 216.36 g/mol [2]

Purity 98.0% [1] 99.86% [2]

Chemical
Structure
(SMILES)

[2H]C([2H])([2H])C([2H])([2H])C([2H])
([2H])C([2H])([2H])C([2H])([2H])C([2H])

([2H])C([2H])([2H])C([2H])([2H])C([2H])
([2H])C([2H])([2H])C([2H])([2H])C([2H])

([2H])C(O)=O [1]

CCCCCCCCCCCCC([2H])
([2H])C(O)=O [2]
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Property Tridecanoic acid-d25 Tridecanoic acid-d2

Primary
Application

Deuterium-labeled tracer; internal standard
for NMR, GC-MS, or LC-MS [1]

Deuterium-labeled tracer; internal
standard for NMR, GC-MS, or LC-

MS [2]

Properties of the Non-Deuterated Compound

The following table details the core properties of the non-deuterated Tridecanoic acid (C13:0), which

provides a baseline for understanding the deuterated analogs [3].

Property Category Details for Tridecanoic Acid (HMDB0000910)

Common Name Tridecanoic acid; n-Tridecanoic acid; C13:0; Tridecylic acid [3]

CAS Registry Number 638-53-9 [3]

Chemical Formula C13H26O2 [3]

Average Molecular Weight 214.34 g/mol [3]

Classification Long-chain saturated fatty acid (13-carbon chain) [3]

Physical State Solid [3]

Melting Point 44.5 °C [3]

Water Solubility 0.033 mg/mL (very low, highly hydrophobic) [3]

Experimental CCS (AllCCS) 155.163 Å² (adduct [M-H]-) [3]

Research Applications and Protocols

Deuterated tridecanoic acid is primarily used in analytical methods, and the non-deuterated form has

documented antibacterial efficacy.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/tridecanoic-acid-d25.html?srsltid=AfmBOorcwfANWRiH3XfmIZTkYk4B_yNuEd6FAI5xWdxb3sVjvyAzLZpt
https://www.medchemexpress.com/tridecanoic-acid-d2.html?locale=ja-JP&srsltid=AfmBOorG0rKNqmJEMbSea-07r_ANNezePjQ37WL9gzoTaFn2G0W_6HKo
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.hmdb.ca/metabolites/HMDB0000910
https://www.smolecule.com/products/s12888884?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Application 1: Analytical Tracer and Internal Standard

Purpose: To enable precise quantitation of tridecanoic acid and its metabolites in complex biological
samples using techniques like LC-MS, GC-MS, or NMR [1] [2].

Mechanism: The deuterated compound has nearly identical chemical properties to the non-
deuterated form but can be distinguished by mass spectrometry due to its higher molecular weight,

making it ideal as an internal standard [1] [2].
Experimental Workflow: The diagram below outlines a general experimental workflow for using

these deuterated standards in a quantitative bioanalytical assay.

Start: Sample Collection
(e.g., Plasma, Tissue)

Add Deuterated
Internal Standard

 precise volume

Sample Preparation
(Extraction, Derivatization)

Instrumental Analysis
(LC-MS/GC-MS)

Data Acquisition

Quantitation
(Peak Area Ratio)

 calculate
concentration
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Analytical workflow using deuterated internal standard.

Application 2: Antibacterial Agent Research

Purpose: To investigate the antipersister and antibiofilm activity of tridecanoic acid against bacterial
pathogens like Escherichia coli and Enterococcus faecalis [1] [4].

Key Findings: Tridecanoic acid disrupts bacterial cell membranes, causing autolysis (cell rupture)
and inhibits biofilm formation. It also shows synergistic effects with antibiotics like ampicillin [4].

Experimental Protocol (Antibacterial Mode of Action):
Bacterial Cultivation: Grow target strains (e.g., E. coli MTCC 723, E. faecalis MCC 2041 T) to

mid-log phase in appropriate broth [4].
Compound Treatment: Expose bacterial cultures to Tridecanoic acid at concentrations around

the MIC (e.g., 375-750 μg/ml) [4].
Viability & Membrane Integrity Assay: Perform Minimum Inhibitory/Bactericidal Concentration

(MIC/MBC) assays and measure lactate dehydrogenase (LDH) release as an indicator of
membrane damage [4].

Morphological Analysis: Use Scanning Electron Microscopy (SEM) to visualize physical
damage and rupturing of bacterial cells [4].

Synergy Testing: Combine sub-inhibitory concentrations of Tridecanoic acid with standard
antibiotics in a checkerboard microdilution assay to calculate the Fractional Inhibitory

Concentration (FIC) index [4].

Key Information for Professionals

Handling and Storage: Both deuterated forms are typically supplied as solids and should be stored
sealed, away from light and moisture. Stock solutions are commonly prepared in DMSO [1] [2].

Biological Relevance of C13:0: While often considered an "odd-chain" saturated fat, emerging
research suggests it may have bioactive properties, unlike many even-chain saturated fatty acids [3].

Research Context on Fatty Acid Sensing: It is noteworthy that the human body actively senses
specific dietary fatty acids. For example, stearic acid (C18:0) intake has been shown to rapidly

induce mitochondrial fusion and improve function in human neutrophils via a dedicated signaling
pathway [5]. This highlights that individual saturated fatty acids can have distinct and specific

biological roles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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